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Compound of Interest

Compound Name: 4-Pyridoxolactone

Cat. No.: B1195392 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides crucial safety protocols and

logistical plans for handling 4-Pyridoxolactone, a compound classified as an irritant.

Adherence to these guidelines is essential for minimizing risk and ensuring a safe laboratory

environment.

Quantitative Safety Data
While specific occupational exposure limits (OELs) and comprehensive toxicity data for 4-
Pyridoxolactone are not readily available in public databases, the following table summarizes

its known hazard classifications. This information underscores the importance of the handling

precautions outlined below.
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Data Point Value Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Signal Word Warning [1]

Hazard Classifications

Skin Irritant 2Eye Irritant

2Specific Target Organ Toxicity

– Single Exposure 3

(Respiratory tract irritation)

[1]

Occupational Exposure Limit

(OEL)
Not available

LD50 (Oral, Rat) Not available

LC50 (Inhalation, Rat) Not available

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is critical when handling 4-
Pyridoxolactone to prevent skin, eye, and respiratory exposure. The following PPE is

mandatory:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Ensure gloves are

inspected before use and changed regularly, or immediately if contaminated.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For

procedures with a higher risk of splashing or dust generation, chemical safety goggles and a

face shield are necessary.[2]

Skin and Body Protection: A laboratory coat must be worn at all times. For tasks with a

significant risk of exposure, consider additional protective clothing such as an apron or

coveralls.
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Respiratory Protection: Work with 4-Pyridoxolactone powder should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.[3][4]

If a fume hood is not available or if dust levels are expected to be significant, a NIOSH-

approved respirator appropriate for particulates should be used.

Experimental Protocol: Safe Handling of 4-
Pyridoxolactone Powder
The following step-by-step protocol outlines the safe handling of 4-Pyridoxolactone in a

laboratory setting.

Preparation:

Before handling, ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.

Assemble all necessary equipment and reagents.

Verify that an appropriate spill kit is readily available.

Don all required personal protective equipment as outlined above.

Handling:

When weighing the solid, use a spatula to carefully transfer the powder to a tared

container inside a chemical fume hood or on a draft shield to prevent dust dispersal.[2]

Avoid creating dust. If the powder is fine, handle it with extra care.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

Keep containers of 4-Pyridoxolactone closed when not in use.

Post-Handling:

Decontaminate all surfaces that may have come into contact with the chemical.

Wipe down the work area with an appropriate cleaning agent.
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Carefully remove and dispose of contaminated gloves and any disposable protective

clothing in a designated waste container.

Wash hands thoroughly with soap and water after removing gloves.

Operational and Disposal Plan
Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage:

Store 4-Pyridoxolactone in a tightly sealed, properly labeled container.

Keep it in a cool, dry, and well-ventilated area.

Store away from incompatible materials.

Spill Management:

In the event of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.

Clean the spill area with a wet cloth or paper towels, and dispose of the cleaning materials in

the same sealed container.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Waste Disposal:

As 4-Pyridoxolactone is not classified as a hazardous waste, it can typically be disposed of

as non-hazardous chemical waste.[5][6][7]

Solid waste should be collected in a clearly labeled, sealed container.

Empty containers should be thoroughly rinsed with a suitable solvent before being discarded

or recycled. The rinsate should be collected and disposed of as chemical waste.
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Always consult and adhere to your institution's specific waste disposal guidelines and local

regulations.[8]

Below is a visual representation of the safe handling workflow for 4-Pyridoxolactone.
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Caption: Safe handling workflow for 4-Pyridoxolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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